Cas no 1368963-48-7 (5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1368963-48-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5788137
• PubChem ID: 80502489
• Update Time: 2023-12-26

5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid
• AKOS019066713
• 1368963-48-7
• EN300-1870660
• 5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C12H11NO3/c1-2-8-3-5-9(6-4-8)11-10(12(14)15)7-13-16-11/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： OIILDAYAXUYXQE-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives